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Compound of Interest

Compound Name: Mongersen

Cat. No.: B10856282

This document provides crucial safety and logistical information for the handling of Mongersen
(also known as GED-0301), an investigational antisense oligonucleotide. The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals. Given that Mongersen is an investigational drug, it should be handled with
caution in a laboratory setting.[1]

Compound Information

Mongersen is a single-stranded phosphorothioate oligonucleotide designed to inhibit the
production of the SMAD7 protein.[2][3] For research purposes, it is typically supplied as a
sodium salt.[4]

Chemical and Physical Properties
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Property

Synonyms

Value

GED-0301, GED-0301 sodium

Molecular Formula

C200H241N690107P20S20Na20

Molecular Weight 6584.00 g/mol

Form Solid

Solubility Soluble in water (= 100 mg/mL)

Storage 4°C, sealed from moisture. For solutions: -80°C

for 6 months, -20°C for 1 month.

Data sourced from MedChemExpress product information.[4]

Hazard Identification and Risk Assessment

As an investigational drug with limited long-term safety data, Mongersen should be treated as

a potentially hazardous substance.[1] While clinical trials in patients with Crohn's disease

indicated a good safety profile with oral administration, direct laboratory exposure to the pure

substance may carry different risks.[5][6]

Potential Routes of Exposure:

Dermal Contact: Direct contact with skin.
Ocular Contact: Contact with eyes.

Ingestion: Accidental ingestion.

Inhalation: Aerosolization of the solid powder.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving Mongersen to determine

the appropriate level of PPE. The following table outlines the minimum required PPE.
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PPE Category Specification Rationale

Nitrile or other chemical-
resistant gloves. Double-

Hand Protection gloving is recommended when  To prevent dermal absorption.
handling the pure solid or

concentrated solutions.

Safety glasses with side
shields. For tasks with a high
] risk of splashes or aerosol To protect eyes from splashes
Eye Protection _ _ . _ .
generation, tight-fitting, non- and airborne particles.
vented safety goggles or a

face shield should be used.[7]

A lab coat (cotton or cotton-
polyester) is required. For
handling larger quantities or in
] situations with a higher risk of To protect skin and clothing
Body Protection o o
contamination, a low dust- from contamination.
retention/low dust-release

fabric gown is recommended.

[7]

A NIOSH-approved N95 or
higher-rated respirator should

be used when handling the ]
] ) To prevent respiratory
) ) solid powder outside of a )
Respiratory Protection - _ exposure to the active
certified chemical fume hood o )
] ] ) pharmaceutical ingredient.
or biological safety cabinet to

prevent inhalation of aerosols.

[8]

Handling and Storage Procedures

Adherence to proper handling and storage protocols is essential to maintain the integrity of the
compound and ensure personnel safety.

Receiving and Storage:
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e Upon receipt, verify the integrity of the container.

» Store Mongersen in a secure, clearly labeled location at 4°C, protected from moisture.[4]
o Access to the investigational drug should be limited to authorized personnel.[9]
Preparation of Solutions:

 All handling of the solid form of Mongersen should be conducted in a certified chemical
fume hood or a Class Il Biosafety Cabinet to minimize inhalation exposure.

» When preparing solutions, slowly add the solvent to the solid to avoid aerosolization.

¢ Prepared solutions should be stored at -80°C for up to 6 months or -20°C for up to 1 month
in sealed containers.[4]

Accidental Exposure and Spill Response

Exposure Response Plan

Exposure Route Immediate Action

Immediately remove contaminated
Skin Contact clothing. Wash the affected area with
soap and water for at least 15 minutes.

Immediately flush eyes with copious amounts of

Eye Contact water for at least 15 minutes, holding the eyelids
open.

Inhalation Move the individual to fresh air.

Ingestion Do NOT induce vomiting.

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet
(if available) or this handling guide to the medical personnel.

Spill Cleanup Protocol:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b10856282?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-145721A/Mongersen-sodium-DataSheet-MedChemExpress.pdf
https://www.swog.org/sites/default/files/docs/2023-12/Guidance%20on%20FDA%20Inspection-Handling%20of%20Invest%20Agents_12.15.23.pdf
https://www.benchchem.com/product/b10856282?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-145721A/Mongersen-sodium-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Evacuate and Secure: Evacuate non-essential personnel from the area and restrict access.
e Don PPE: Wear appropriate PPE as outlined in Section 3, including respiratory protection.

o Containment: For solid spills, gently cover with a damp paper towel to prevent aerosolization.
For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

o Cleanup: Carefully collect the contained material into a sealed, labeled hazardous waste

container.
o Decontamination: Clean the spill area with an appropriate detergent and water.

o Waste Disposal: Dispose of all contaminated materials as hazardous waste.

Disposal Plan

All unused Mongersen and contaminated materials (e.g., gloves, vials, absorbent pads) must
be disposed of as hazardous chemical waste in accordance with institutional and local
regulations. Do not dispose of Mongersen down the drain or in the regular trash. Unused
investigational drugs should be returned to the sponsor or disposed of according to the
sponsor's instructions.[10]

Visual Guides
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PPE Selection

Minimum PPE:
Preparation Phase - Létln Coat
i > GRS Execution
Low Risk - Safety Glasses
Start Task Assess Risk of Exposure Perfo
(Handling Mongersen) (Aerosol, Splash)

v : Enhanced PPE:
- Gown
- Double Gloves
- Goggles/Face Shield
- N95 Respirator

Click to download full resolution via product page

Caption: PPE selection workflow based on risk assessment.
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Spill Occurs

3. Contain Spill
(Damp towel for solid, absorbent for liquid)

4. Collect Waste

5. Decontaminate Surface

6. Dispose as Hazardous Waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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